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Compound of Interest

Compound Name: Mefenidramium

CAS No.: 29869-74-7

Cat. No.: B16105613

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mefenidramium metilsulfate is a quaternary ammonium compound and a derivative of

diphenhydramine. It functions as a local antihistamine by acting as an antagonist to the

histamine H1 receptor.[1][2][3] This action blocks the effects of histamine, which is involved in

allergic reactions, thereby alleviating symptoms such as itching and swelling.[2] Its quaternary

ammonium structure is key to its biological activity and chemical properties.[1] Due to its

localized effects and reduced potential to cross the blood-brain barrier, it is a compound of

interest in pharmacological and biological studies, particularly in dermatological research.[4]

These application notes provide detailed protocols for the preparation of Mefenidramium
metilsulfate stock solutions for use in research and development. Adherence to these

guidelines is crucial for ensuring the accuracy, reproducibility, and reliability of experimental

results.
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A summary of the key physicochemical properties of Mefenidramium metilsulfate is presented

in Table 1. Understanding these properties is essential for the proper handling, storage, and

preparation of solutions.

Table 1: Physicochemical Properties of Mefenidramium Metilsulfate

Property Value Source

IUPAC Name

2-

benzhydryloxyethyl(trimethyl)a

zanium;methyl sulfate

[1][3]

CAS Number 4858-60-0 [1]

Molecular Formula C₁₉H₂₇NO₅S [1][5]

Molecular Weight 381.5 g/mol [3][5]

Appearance Solid powder [1]

Melting Point 135-136 °C [1]

Solubility Data
Precise quantitative solubility data for Mefenidramium metilsulfate in common laboratory

solvents are not widely available in the public domain. The data presented in Table 2 is

estimated based on the properties of structurally similar compounds, such as diphenhydramine

hydrochloride.[5] It is strongly recommended that researchers perform small-scale solubility

tests to confirm these estimates before preparing large volumes of stock solutions.

Table 2: Estimated Solubility of Mefenidramium Metilsulfate
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Solvent
Estimated
Solubility

Approximate
Concentration

Notes

DMSO (Dimethyl

Sulfoxide)
Soluble ≥ 20 mg/mL

Recommended for

preparing high-

concentration stock

solutions.[5]

Ethanol Soluble ≥ 30 mg/mL

Can be used as a

primary solvent.

Ensure the final

concentration in cell

culture media is non-

toxic to cells (typically

≤ 0.5%).[5]

Water Soluble Likely soluble

As a salt, it is

expected to have

some degree of

aqueous solubility.[5]

Phosphate-Buffered

Saline (PBS, pH 7.2)
Soluble ~10 mg/mL -

Experimental Protocols
Preparation of a Concentrated Stock Solution in an
Organic Solvent
This protocol is recommended for preparing a concentrated stock solution that can be stored

for future use in various in vitro experiments.

Materials:

Mefenidramium metilsulfate powder

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile microcentrifuge tubes or vials
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Aseptically weigh the desired amount of Mefenidramium metilsulfate powder in a sterile

microcentrifuge tube or vial.

Add the appropriate volume of DMSO or ethanol to achieve the desired stock solution

concentration (e.g., 10 mM, 20 mM, or 50 mM).[5]

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

(up to 37°C) or brief sonication may be used to facilitate dissolution.[5]

Visually inspect the solution to ensure there are no undissolved particles.[5]

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.[5]

Store the stock solution aliquots at -20°C for long-term stability.[5][6]

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the high-concentration stock solution into a final working

solution for direct application to cell cultures.

Materials:

Mefenidramium metilsulfate stock solution (from section 4.1)

Sterile cell culture medium or Phosphate-Buffered Saline (PBS)

Sterile conical tubes or microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Thaw an aliquot of the Mefenidramium metilsulfate stock solution at room temperature.[5]
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Calculate the required volume of the stock solution to achieve the desired final concentration

for your experiment.

Pre-warm the appropriate volume of cell culture medium or PBS to 37°C.[5]

In a sterile tube, add the calculated volume of the stock solution to the pre-warmed medium

or PBS.[5]

Mix the working solution gently by pipetting up and down or by inverting the tube. Avoid

vigorous vortexing, which can cause protein denaturation in the medium.[5]

Ensure that the final concentration of the organic solvent (e.g., DMSO) in the working

solution is non-toxic to the cells (typically ≤ 0.5%).[5]

Use the freshly prepared working solution immediately for your in vitro experiment.[5]

Stability and Storage
The stability of Mefenidramium metilsulfate in solution can be influenced by several factors,

including pH, temperature, and light exposure.[7]

Table 3: Storage Recommendations
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Solution Type
Storage
Temperature

Duration Notes

Powder -20°C
Long-term (months to

years)

Keep dry and in the

dark.[6]

0-4°C
Short-term (days to

weeks)

Keep dry and in the

dark.[6]

Stock Solution (in

DMSO or Ethanol)
-20°C Long-term

Store in single-use

aliquots to avoid

repeated freeze-thaw

cycles.[5]

Working Solution (in

aqueous buffer)
2-8°C Short-term

Prepare fresh before

use for optimal

results.

Safety Precautions
Mefenidramium metilsulfate is harmful if swallowed and may cause serious eye damage.[8] It

is crucial to handle this compound with appropriate safety measures.

Personal Protective Equipment (PPE): Wear a laboratory coat, safety glasses with side

shields, and chemical-resistant gloves.[9]

Handling: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to minimize dust generation.[9] When preparing solutions, add the solid to the solvent

slowly to prevent splashing.[9]

Disposal: Dispose of unused Mefenidramium metilsulfate and contaminated materials as

chemical waste in clearly labeled, sealed containers, following institutional guidelines.[9]

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Solution Preparation
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The following diagram illustrates the general workflow for preparing Mefenidramium
metilsulfate solutions for experimental use.

Stock Solution Preparation

Working Solution Preparation

Weigh Mefenidramium
metilsulfate powder

Dissolve in appropriate
volume of solvent (e.g., DMSO)

Vortex/Sonicate until
fully dissolved

Aliquot into single-use tubes

Store at -20°C

Thaw stock
solution aliquot

For experimental use

Dilute with pre-warmed
cell culture medium/PBS

Mix gently

Use immediately in experiment
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Click to download full resolution via product page

Caption: Workflow for preparing Mefenidramium metilsulfate solutions.

Histamine H1 Receptor Signaling Pathway
Mefenidramium metilsulfate acts as an antagonist at the Histamine H1 receptor. The diagram

below illustrates the signaling pathway that is inhibited by this compound.
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Caption: Histamine H1 receptor signaling pathway and its inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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